Cas no 1806005-65-1 (Methyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1806005-65-1
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4880867
• Update Time: 2025-06-14

Methyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H7ClF2N2O2/c1-17-10(16)8-6(3-14)15-4-5(2-11)7(8)9(12)13/h4,9H,2H2,1H3
• InChI Key： SQIMIZVWAFHGOK-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C#N)C(C(=O)OC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Methyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Introduction to Methyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806005-65-1)

Methyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806005-65-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, cyano, and difluoromethyl functional groups, has garnered attention for its potential as a key intermediate in the synthesis of bioactive molecules. Its molecular structure, combining both electron-withdrawing and electron-donating substituents, makes it a versatile building block in modern organic chemistry.

The growing interest in pyridine-based compounds like Methyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate is driven by their role in developing novel therapeutics and crop protection agents. Researchers are particularly focused on its difluoromethyl group, which is known to enhance metabolic stability and bioavailability in drug candidates. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are increasingly sought after for their ability to improve pharmacokinetic properties.

From a synthetic perspective, the chloromethyl moiety in CAS No. 1806005-65-1 offers valuable reactivity for further functionalization, making it a preferred choice for constructing complex molecular architectures. The compound's cyano group also provides an additional handle for chemical transformations, enabling diverse downstream applications. These features have made it a subject of numerous patent applications and academic studies, particularly in the context of heterocyclic chemistry and small molecule drug discovery.

Recent advancements in green chemistry have also brought attention to compounds like Methyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate, as researchers explore more sustainable methods for their synthesis. The pharmaceutical industry's push toward atom-efficient synthesis and catalytic processes has created new opportunities for optimizing the production of such intermediates. This aligns with broader environmental concerns and regulatory pressures driving innovation in chemical manufacturing.

Analytical characterization of CAS No. 1806005-65-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for ensuring the compound's quality and consistency, especially when used in sensitive applications like pharmaceutical intermediates. The precise control of impurities and byproducts is particularly important given the compound's reactive functional groups.

In the context of intellectual property landscape, Methyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate has appeared in several patent filings related to kinase inhibitors and antiviral agents. This reflects the compound's potential in addressing current medical challenges, including the development of treatments for chronic diseases and emerging viral infections. The strategic incorporation of difluoromethyl groups in drug design continues to be an active area of research, with this compound serving as a valuable template.

From a commercial perspective, the demand for high-quality pyridine derivatives like CAS No. 1806005-65-1 has been steadily increasing, driven by the expansion of contract research organizations and custom synthesis services. Suppliers are focusing on providing these compounds with various purity grades and customized packaging options to meet diverse research needs. The compound's shelf life and storage conditions (typically under inert atmosphere at low temperatures) are important considerations for both manufacturers and end-users.

Looking forward, Methyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate is expected to maintain its relevance in chemical research, particularly as the pharmaceutical industry continues to explore new structure-activity relationships and molecular diversity. Its unique combination of functional groups positions it as a valuable tool for medicinal chemists working on next-generation therapeutics. Ongoing research into its reactivity patterns and potential applications will likely uncover additional uses for this versatile intermediate.